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Compound of Interest

Compound Name: C.I. Acid brown 75

Cat. No.: B14471230 Get Quote

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Executive Summary
This technical guide provides a comprehensive overview of the available toxicological data for

the substance identified by CAS number 8011-86-7, C.I. Acid Brown 75. Initial investigations

revealed conflicting information regarding the identity of this substance, with some sources

associating it with organoarsenic compounds. However, a thorough review of authoritative

chemical databases, including PubChem and the European Chemicals Agency (ECHA), has

definitively identified CAS 8011-86-7 as the trisazo dye, C.I. Acid Brown 75. This guide

focuses exclusively on the toxicological profile of this dye.

The available data indicates that C.I. Acid Brown 75 has low acute toxicity via oral and dermal

routes of exposure. It is classified as a mild skin irritant and a serious eye irritant.

Ecotoxicological studies show that it has low to moderate toxicity to aquatic organisms. There

is a notable lack of publicly available data regarding chronic toxicity, carcinogenicity, and

reproductive toxicity. While mutagenicity data has been reported, the specific results of these

studies were not accessible. This guide summarizes the available quantitative data, outlines

the likely experimental protocols based on standardized OECD guidelines, and provides

visualizations of these experimental workflows.

Chemical Identification
CAS Number: 8011-86-7
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Chemical Name: C.I. Acid Brown 75[1][2][3][4][5]

Synonyms: Acid Brown 75, C.I. 34905[2][3][5]

Chemical Class: Trisazo Dye[3]

Molecular Formula: C₂₈H₁₅N₉Na₂O₁₆S₂[5]

Molecular Weight: 843.58 g/mol [5]

Toxicological Data
The toxicological data for C.I. Acid Brown 75 is primarily derived from safety data sheets and

ecotoxicological studies. A summary of the quantitative data is presented below.

Acute Toxicity
C.I. Acid Brown 75 exhibits low acute toxicity in animal studies.

Endpoint Species Route Value Reference

LD₅₀
Rat

(male/female)
Oral > 1500 mg/kg bw [6]

LD₀
Rat

(male/female)
Dermal > 2000 mg/kg bw [6]

Skin and Eye Irritation
The substance is reported to be a mild skin irritant and a serious eye irritant.

Endpoint Result Reference

Skin Irritation Mild Irritant [1]

Eye Irritation Causes serious eye irritation [6]

Other Toxicological Endpoints
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There is a significant lack of publicly available data for other critical toxicological endpoints.

Endpoint Data Availability

Sensitization Data not available

Chronic Toxicity Data not available

Carcinogenicity Data not available

Mutagenicity Data reported, but results not found

Reproductive Toxicity Data not available

Ecotoxicological Data
The ecotoxicological profile of C.I. Acid Brown 75 indicates low to moderate toxicity to aquatic

organisms.

Endpoint Species Duration Value Reference

LC₅₀

Poecilia

reticulata

(Guppy)

96 hours > 100 mg/L [6]

EC₅₀
Daphnia magna

(Water Flea)
48 hours

ca. 100 mg/L

(LC₀)
[6]

IC₅₀

Pseudokirchnerie

lla subcapitata

(Green Algae)

72 hours ca. 7.8 mg/L [6]

EC₅₀ Activated sludge 3 hours > 1500 mg/L [6]

Experimental Protocols
Detailed experimental protocols for the toxicological studies of C.I. Acid Brown 75 are not

publicly available. However, the methodologies likely followed standardized guidelines from the

Organisation for Economic Co-operation and Development (OECD). The following sections

describe the probable experimental designs based on these guidelines.
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Acute Oral Toxicity (Likely based on OECD 423)
The acute oral toxicity of C.I. Acid Brown 75 was likely determined using the Acute Toxic Class

Method (OECD 423). This method uses a stepwise procedure with a small number of animals

per step to classify a substance's toxicity.

Test Animals: Healthy, young adult rats of a single sex (usually females) are used.

Procedure: The test substance is administered orally by gavage at one of the defined starting

dose levels (e.g., 2000 mg/kg). The animals are observed for mortality and clinical signs of

toxicity for up to 14 days. Based on the outcome of the first step, further steps may be taken

with lower or higher doses to refine the toxicity classification.

Endpoint: The test allows for the classification of the substance into a GHS category for

acute oral toxicity.

Acute Dermal Toxicity (Likely based on OECD 402)
The acute dermal toxicity was likely assessed according to OECD Guideline 402.

Test Animals: Healthy, young adult albino rabbits or rats are typically used.

Procedure: A single dose of the test substance is applied to a small area of clipped, intact

skin. The treated area is covered with a porous gauze dressing for a 24-hour exposure

period. Animals are observed for mortality and signs of toxicity for 14 days.

Endpoint: The LD₅₀ value, the dose estimated to be lethal to 50% of the test animals, is

determined.

Skin Irritation (Likely based on OECD 404)
The skin irritation potential was likely evaluated following OECD Guideline 404.

Test Animals: Healthy, adult albino rabbits are used.

Procedure: A small amount of the test substance is applied to a patch of shaved skin and

covered with a gauze patch for a 4-hour exposure period. The skin is then observed for signs
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of erythema (redness) and edema (swelling) at specific intervals (1, 24, 48, and 72 hours)

after patch removal.

Endpoint: The substance is classified as an irritant or non-irritant based on the severity and

reversibility of the observed skin reactions.

Eye Irritation (Likely based on OECD 405)
The eye irritation potential was likely determined according to OECD Guideline 405.

Test Animals: Healthy, adult albino rabbits are used.

Procedure: A single dose of the test substance is instilled into the conjunctival sac of one eye

of the animal. The other eye serves as a control. The eyes are examined for corneal opacity,

iris lesions, and conjunctival redness and swelling at 1, 24, 48, and 72 hours after

application.

Endpoint: The substance is classified based on the severity and reversibility of the ocular

lesions.

Aquatic Toxicity
The ecotoxicological studies likely followed these OECD guidelines:

Fish, Acute Toxicity Test (OECD 203): Fish are exposed to the test substance for 96 hours,

and the concentration that is lethal to 50% of the fish (LC₅₀) is determined.[7][8][9]

Daphnia sp. Acute Immobilisation Test (OECD 202): Daphnids are exposed to the test

substance for 48 hours, and the concentration that immobilizes 50% of the daphnids (EC₅₀)

is calculated.[10][11][12][13][14]

Alga, Growth Inhibition Test (OECD 201): The effect of the test substance on the growth of

algae is measured over 72 hours to determine the concentration that inhibits growth by 50%

(IC₅₀).

Visualizations
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The following diagrams illustrate the likely experimental workflows for the key toxicological

assessments.

Preparation Exposure Observation (14 days) Data Analysis

Select healthy, young adult rats Prepare C.I. Acid Brown 75 
 at starting dose (e.g., 2000 mg/kg)

Administer single oral dose 
 by gavage Record mortality Observe clinical signs of toxicity Classify substance based on GHS criteria

Click to download full resolution via product page

Caption: Workflow for Acute Oral Toxicity Testing (OECD 423).

Preparation Exposure (4 hours) Observation (up to 72 hours) Data Analysis

Select healthy, adult albino rabbits Shave a small area of skin Apply C.I. Acid Brown 75 
 to the prepared skin area Cover with a gauze patch Score for erythema (redness) Score for edema (swelling) Classify as irritant or non-irritant

Click to download full resolution via product page

Caption: Workflow for Skin Irritation Testing (OECD 404).

Preparation Exposure Observation (up to 72 hours) Data Analysis

Select healthy, adult albino rabbits Instill C.I. Acid Brown 75 
 into the conjunctival sac of one eye Score for corneal opacity Score for iris lesions Score for conjunctival redness and swelling Classify based on severity and reversibility

Click to download full resolution via product page

Caption: Workflow for Eye Irritation Testing (OECD 405).

Conclusion
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C.I. Acid Brown 75 (CAS 8011-86-7) is a trisazo dye with low acute toxicity. The primary

hazards identified are serious eye irritation and mild skin irritation. The available data on its

ecotoxicity suggests a low to moderate risk to aquatic environments. A significant data gap

exists for chronic toxicity, carcinogenicity, mutagenicity, and reproductive toxicity, which are

critical for a comprehensive risk assessment. Professionals in research, drug development, and

chemical safety should be aware of these data gaps and handle the substance with appropriate

precautions, particularly concerning eye and skin protection. Further studies are warranted to

fully characterize the toxicological profile of C.I. Acid Brown 75.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Toxicological Profile of C.I. Acid Brown 75 (CAS 8011-
86-7)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14471230#cas-number-8011-86-7-toxicological-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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